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An in-depth technical guide to the magnetic properties of Neodymium Oxide (Nd₂O₃) at low

temperatures for researchers, scientists, and drug development professionals.

Introduction to Neodymium Oxide
Neodymium (III) oxide (Nd₂O₃) is a rare-earth sesquioxide that crystallizes in a trigonal

structure. At room temperature, it exhibits paramagnetic behavior.[1] However, as the

temperature is lowered to cryogenic levels, Nd₂O₃ undergoes a phase transition to an

antiferromagnetically ordered state.[2][3] This transition and the associated magnetic properties

are governed by the 4f electrons of the Nd³⁺ ions and their interaction with the crystalline

electric field (CEF). Understanding these low-temperature magnetic characteristics is crucial for

applications in various technological fields, including cryocooler systems and as a component

in high-performance permanent magnets when alloyed.[4]

Crystalline and Magnetic Structure
Nd₂O₃ adopts a trigonal crystal structure belonging to the space group P-3m1 (No. 164).[2] The

Nd³⁺ ions form a stacked triangular lattice, a geometry known to be susceptible to magnetic

frustration.[2][3] Below a critical temperature, known as the Néel temperature (Tₙ), the

magnetic moments of the Nd³⁺ ions align in an antiparallel fashion, leading to a long-range

antiferromagnetic order.[2][3]

Neutron diffraction studies have been pivotal in elucidating this magnetic structure. The

ordering is characterized by a propagation vector of k = (1/2, 0, 1/2), which describes the
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periodicity of the magnetic arrangement relative to the crystallographic lattice.[2]

Quantitative Magnetic Data
The low-temperature magnetic properties of Nd₂O₃ have been quantified through various

experimental techniques. The key parameters are summarized in the tables below.

Table 1: Core Magnetic Properties of Neodymium Oxide

Parameter Value Reference

Crystal Structure Trigonal, Space Group: P-3m1 [2]

Néel Temperature (Tₙ) 0.55 K (550 mK) [2][3][5]

Magnetic Ordering Antiferromagnetic [2][3]

Propagation Vector (k) (1/2, 0, 1/2) [2]

Weiss Temperature (θcw) -23.7 (1) K [5]

Effective Magnetic Moment 3.64 (1) µB / Nd³⁺ ion [5]

Anisotropy Easy-plane [2][3]

Table 2: Magnetic Susceptibility of Neodymium Oxide
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Temperature Range Fitting Model Key Findings Reference

160 K - 350 K Curie-Weiss Law

Demonstrates

paramagnetic

behavior at higher

temperatures.

[2]

> 50 K Curie-Weiss Law

Yields θcw = -23.7 K,

indicating

antiferromagnetic

interactions, and an

effective moment of

3.64 µB.

[5]

< 25 K
Deviation from Curie-

Weiss

Deviation is attributed

to the thermal

depopulation of crystal

field levels and the

onset of magnetic

correlations.

[5]

Low Temperatures Anisotropic Behavior

Inverse magnetic

susceptibility (H/M)

shows a strong

dependence on the

orientation of the

applied magnetic field

(H ⊥ c vs. H

Table 3: Low-Temperature Specific Heat and Inelastic Neutron Scattering

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.osti.gov/servlets/purl/1651325
https://www.researchgate.net/figure/Nd2O3-susceptibility-collected-over-the-temperature-range-2-T-300-K-blue-dots-The_fig2_327335892
https://www.researchgate.net/figure/Nd2O3-susceptibility-collected-over-the-temperature-range-2-T-300-K-blue-dots-The_fig2_327335892
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement
Temperature
Range

Observation Implication Reference

Specific Heat
Around Tₙ (0.55

K)

A significant

amount of

magnetic entropy

is released

above the Néel

temperature.

Suggests the

presence of

magnetic

frustration and

short-range

magnetic

correlations

persisting above

Tₙ.

[2][3]

Inelastic Neutron

Scattering
T > Tₙ

A magnetic

excitation mode

peaked at ~0.37

meV persists to

temperatures

above 2Tₙ.

Indicates the

presence of

dynamic

magnetic

correlations well

into the

paramagnetic

phase.

[2][3]

Inelastic Neutron

Scattering
5 K

Observation of

flat modes

(potential crystal

field levels) near

3, 10, 30, and 60

meV.

These levels

arise from the

splitting of the

Nd³⁺ ground

state by the

crystal electric

field, which is

responsible for

the magnetic

anisotropy.

[5]

Experimental Protocols
The characterization of the low-temperature magnetic properties of Nd₂O₃ involves a suite of

specialized experimental techniques.
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Single Crystal Growth and Verification
Method: Single crystals of Nd₂O₃ are grown for detailed anisotropic studies.[2][3]

Verification: The phase purity and quality of the crystals are confirmed using powder X-ray

diffraction (XRD) on pulverized samples and single-crystal neutron diffraction. Rietveld

refinement of the XRD data is used to confirm the P-3m1 crystal structure and determine

lattice parameters.[2]

Neutron Diffraction
Objective: To determine the magnetic structure and ordering temperature.

Instrumentation: Experiments are typically performed at a spallation neutron source (e.g.,

CORELLI instrument at SNS).[2]

Methodology:

A single crystal of Nd₂O₃ is mounted in a cryostat capable of reaching temperatures below

Tₙ (e.g., down to 0.25 K).[2]

Diffraction patterns are collected at a temperature well above Tₙ (e.g., 12 K) to establish

the nuclear Bragg peaks.[2]

The sample is cooled below Tₙ, and another diffraction pattern is collected.

New reflections that appear only at low temperatures are identified as magnetic Bragg

peaks.[2]

The positions of these magnetic peaks in reciprocal space are used to determine the

magnetic propagation vector, k.[2]

Magnetic Susceptibility Measurement
Objective: To quantify the magnetic response to an applied field as a function of temperature

and orientation.
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Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer is

commonly used.

Methodology:

A single crystal is oriented with the desired crystallographic axis parallel to the applied

magnetic field.

Magnetization (M) is measured as a function of temperature (T) at a constant applied

magnetic field (H).

The magnetic susceptibility (χ = M/H) is calculated.

The experiment is repeated for different crystal orientations (e.g., with the field parallel and

perpendicular to the c-axis) to probe magnetic anisotropy.[2]

The high-temperature portion of the inverse susceptibility (1/χ) data is fitted to the Curie-

Weiss law to extract the Weiss temperature and effective magnetic moment.[2][5]

Specific Heat Calorimetry
Objective: To measure the heat capacity as a function of temperature, particularly around the

magnetic phase transition.

Methodology: The heat capacity of a sample is measured in a cryostat at very low

temperatures. The magnetic contribution to the specific heat is isolated by subtracting the

lattice contribution (phonons), often estimated from measurements of a non-magnetic

isostructural analog (e.g., La₂O₃). The integration of the magnetic specific heat (Cmag/T)

with respect to temperature allows for the calculation of the magnetic entropy change

associated with the ordering transition.

Visualizations: Workflows and Relationships
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Caption: Experimental workflow for characterizing the low-temperature magnetic properties of

Nd₂O₃.
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Caption: Relationship between structure and low-temperature magnetic properties in Nd₂O₃.

Conclusion
Neodymium oxide (Nd₂O₃) presents a clear example of lanthanide magnetism governed by

crystal electric field effects and exchange interactions. It remains paramagnetic at room

temperature and transitions to a long-range antiferromagnetic state below a Néel temperature

of 0.55 K.[2][3] Key characteristics at low temperatures include a strong easy-plane magnetic

anisotropy and the presence of significant magnetic correlations and entropy release above Tₙ,

which is indicative of magnetic frustration within its triangular lattice of Nd³⁺ ions.[2][3] The

detailed characterization through neutron scattering and thermodynamic measurements

provides a comprehensive picture of its complex low-temperature magnetic behavior.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b073724?utm_src=pdf-body-img
https://www.benchchem.com/product/b073724?utm_src=pdf-body
https://www.osti.gov/servlets/purl/1651325
https://www.ornl.gov/publication/magnetism-nd2o3-single-crystals-near-neel-temperature
https://www.osti.gov/servlets/purl/1651325
https://www.ornl.gov/publication/magnetism-nd2o3-single-crystals-near-neel-temperature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b073724?utm_src=pdf-custom-synthesis
https://www.aemree.com/neodymium-oxide.html
https://www.osti.gov/servlets/purl/1651325
https://www.ornl.gov/publication/magnetism-nd2o3-single-crystals-near-neel-temperature
https://www.britannica.com/science/neodymium
https://www.researchgate.net/figure/Nd2O3-susceptibility-collected-over-the-temperature-range-2-T-300-K-blue-dots-The_fig2_327335892
https://www.benchchem.com/product/b073724#neodymium-oxide-magnetic-properties-at-low-temperatures
https://www.benchchem.com/product/b073724#neodymium-oxide-magnetic-properties-at-low-temperatures
https://www.benchchem.com/product/b073724#neodymium-oxide-magnetic-properties-at-low-temperatures
https://www.benchchem.com/product/b073724#neodymium-oxide-magnetic-properties-at-low-temperatures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

